Cas no 650-51-1 (Sodium trichloroacetate)

• Product Name: Sodium trichloroacetate
• CAS No: 650-51-1
• MF: C₂Cl₃NaO₂
• MW: 185.368968963623
• MDL: MFCD00064198
• CID: 82913
• PubChem ID: 24851461
• Update Time: 2026-05-14

Sodium trichloroacetate Chemical and Physical Properties

Names and Identifiers

• Trichloroacetic acid, sodium salt
• Sodium trichloroacetate
• TCA~Trichloroacetic acid sodium salt
• TCA-sodium~Trichloroacetic acid sodium salt
• sodium,2,2,2-trichloroacetate
• TCA
• Trichloroaceticacid,sodiumsalt100GR
• Trichloroaceticacid,sodiumsalt500GR
• NaTCA
• Aceticacid, trichloro-, sodium salt (8CI,9CI)
• Antiperz
• Antyperz
• NaTa
• Remazol SaltFD
• STCA
• Sodium TCA
• TCA sodium salt
• TCAN
• Varitox
• Trichloroacetic acid sodium salt
• TCA-sodium
• TCA sodium
• Sodium TCA inhibited
• TCA-sodium [ISO]
• Caswell No. 797
• Weedmaster grass killer
• Dow sodium TCA inhibited
• Sodium trichloroacetic acid
• Allied Arcadian Sodium TCA
• Trichloroctan sodny [Czech]
• Natriumtrichloracetat [German]
• Green cross couch grass killer
• Natriumtrichlooracetaat [Dutch]
• Trichloressigsaures natrium [German]
• Sodio(tric

• MDL： MFCD00064198
• Inchi： 1S/C2HCl3O2.Na/c3-2(4,5)1(6)7;/h(H,6,7);/q;+1/p-1
• InChI Key： SAQSTQBVENFSKT-UHFFFAOYSA-M
• SMILES： ClC(C(=O)[O-])(Cl)Cl.[Na+]
• BRN： 3572664

Computed Properties

• Exact Mass: 183.88600
• Monoisotopic Mass: 183.886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Slightly white particles.
• Density: 1.808
• Melting Point: 300 °C
• Boiling Point: 196.499°C at 760 mmHg
• Flash Point: 66.344°C
• Refractive Index: 1.518
• Water Partition Coefficient: Soluble in water, ethanol, methanol, acetone.
• PSA: 40.13000
• LogP: 0.10650
• Merck: 14,9627
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water. Solubility 50g/100ml

Sodium trichloroacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H335-H410
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37-50/53
• Safety Instruction： S46-S60-S61
• RTECS：AJ9100000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R37; R50/53
• Safety Term：S46;S60;S61
• Packing Group：III
• Storage Condition：0-6°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents